Cas no 934329-35-8 (2-Iodo-3-hydroxy-5-methylpyridine)

• Product Name: 2-Iodo-3-hydroxy-5-methylpyridine
• CAS No: 934329-35-8
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD16611346
• CID: 2112902
• Update Time: 2025-05-19

2-Iodo-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-5-methyl-3-Pyridinol
• 2-iodo-5-methylpyridin-3-ol
• 2-Iodo-3-hydroxy-5-methylpyridine
• BHZKPVYFTVDMRE-UHFFFAOYSA-N
• 3-Pyridinol, 2-iodo-5-methyl-
• 3-Hydroxy-2-iodo-5-methylpyridine

• MDL： MFCD16611346
• Inchi： 1S/C6H6INO/c1-4-2-5(9)6(7)8-3-4/h2-3,9H,1H3
• InChI Key： BHZKPVYFTVDMRE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Iodo-3-hydroxy-5-methylpyridine

Introduction to 2-Iodo-3-hydroxy-5-methylpyridine (CAS No. 934329-35-8)

2-Iodo-3-hydroxy-5-methylpyridine, with the CAS number 934329-35-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of the iodo, hydroxy, and methyl substituents imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-Iodo-3-hydroxy-5-methylpyridine has been extensively studied, with several efficient methods reported in the literature. One of the most common approaches involves the iodination of 3-hydroxy-5-methylpyridine using iodine or an iodinating agent such as N-iodosuccinimide (NIS). This reaction typically proceeds under mild conditions and yields high purity products, making it suitable for large-scale production. The hydroxy group on the pyridine ring can also be introduced through various methods, including hydrolysis of a corresponding ester or direct oxidation of a precursor compound.

In terms of its chemical properties, 2-Iodo-3-hydroxy-5-methylpyridine exhibits notable reactivity due to the presence of the iodo group. The iodo substituent is a good leaving group, which makes it an excellent substrate for various substitution reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Ullmann coupling. These reactions are widely used in the synthesis of complex organic molecules and pharmaceuticals. The hydroxy group on the pyridine ring can also participate in various reactions, such as esterification, etherification, and acylation, further expanding its synthetic utility.

Recent research has highlighted the potential applications of 2-Iodo-3-hydroxy-5-methylpyridine in medicinal chemistry. One area of particular interest is its use as a building block for the synthesis of bioactive compounds. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based derivatives using 2-Iodo-3-hydroxy-5-methylpyridine as a key intermediate. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, suggesting their potential as lead compounds for drug development.

Another application of 2-Iodo-3-hydroxy-5-methylpyridine is in the field of agrochemicals. Pyridine derivatives are known for their herbicidal and fungicidal properties, and recent studies have explored the use of 2-Iodo-3-hydroxy-5-methylpyridine-based compounds as novel agrochemical agents. A study published in Pesticide Biochemistry and Physiology demonstrated that certain derivatives of 2-Iodo-3-hydroxy-5-methylpyridine showed excellent efficacy against various plant pathogens, making them promising candidates for further development.

The physical properties of 2-Iodo-3-hydroxy-5-methylpyridine, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. It is typically a solid at room temperature with a melting point ranging from 100 to 110°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in solution-phase reactions and formulations.

In terms of safety and handling, while 2-Iodo-3-hydroxy-5-methylpyridine is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper storage conditions should also be maintained to prevent degradation or contamination.

The environmental impact of 2-Iodo-3-hydroxy-5-methylpyridine is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations to minimize any potential environmental impact. Research into the biodegradability and ecotoxicity of this compound would provide valuable insights into its environmental safety profile.

In conclusion, 2-Iodo-3-hydroxy-5-methylpyridine (CAS No. 934329-35-8) is a versatile organic compound with significant potential applications in medicinal chemistry, agrochemicals, and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive compounds and other functional materials. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in various scientific fields.